Cas no 953751-30-9 (3-amino-N-(cyclopropylmethyl)-4-methylbenzamide)

• Product Name: 3-amino-N-(cyclopropylmethyl)-4-methylbenzamide
• CAS No: 953751-30-9
• MF: C₁₂H₁₆N₂O
• MW: 204.268242835999
• CID: 4667164
• PubChem ID: 16783127
• Update Time: 2025-10-28

3-amino-N-(cyclopropylmethyl)-4-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 3-amino-N-(cyclopropylmethyl)-4-methyl-
• 3-amino-N-(cyclopropylmethyl)-4-methylbenzamide

• Inchi： 1S/C12H16N2O/c1-8-2-5-10(6-11(8)13)12(15)14-7-9-3-4-9/h2,5-6,9H,3-4,7,13H2,1H3,(H,14,15)
• InChI Key： TXLSMABMMPHUCH-UHFFFAOYSA-N
• SMILES： C(NCC1CC1)(=O)C1=CC=C(C)C(N)=C1

Additional information on 3-amino-N-(cyclopropylmethyl)-4-methylbenzamide

Professional Introduction to 3-amino-N-(cyclopropylmethyl)-4-methylbenzamide (CAS No. 953751-30-9)

3-amino-N-(cyclopropylmethyl)-4-methylbenzamide, with the CAS number 953751-30-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the benzamide class, which is well-known for its diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of an amino group and a cyclopropylmethyl substituent, contribute to its unique chemical properties and make it a subject of interest for further investigation.

The benzamide moiety in 3-amino-N-(cyclopropylmethyl)-4-methylbenzamide is a key pharmacophore that has been extensively studied for its role in modulating various biological pathways. Benzamides are known to exhibit a wide range of pharmacological effects, including anti-inflammatory, analgesic, and anticancer properties. The specific substitution pattern in this compound, including the cyclopropylmethyl group, influences its interactions with biological targets and contributes to its potential therapeutic value.

In recent years, there has been a growing interest in exploring novel compounds that can serve as leads for drug development. The structural complexity of 3-amino-N-(cyclopropylmethyl)-4-methylbenzamide makes it an attractive candidate for further chemical modifications and derivatization. Researchers have been focusing on understanding how the different functional groups in this molecule contribute to its biological activity. The amino group, for instance, can participate in hydrogen bonding interactions with biological targets, while the cyclopropylmethyl group may influence the compound's solubility and metabolic stability.

One of the most compelling aspects of studying 3-amino-N-(cyclopropylmethyl)-4-methylbenzamide is its potential application in addressing various diseases. Current research indicates that this compound may have inhibitory effects on certain enzymes and receptors that are implicated in inflammation and cancer progression. For example, studies have suggested that benzamide derivatives can modulate the activity of cyclooxygenase (COX) enzymes, which are key players in the inflammatory response. Additionally, the presence of a cyclopropylmethyl group may enhance the binding affinity of the compound to its target proteins, leading to more potent pharmacological effects.

The synthesis of 3-amino-N-(cyclopropylmethyl)-4-methylbenzamide presents unique challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to produce this compound with high purity and yield. Researchers have employed various synthetic strategies, including multi-step organic reactions and catalytic processes, to optimize the synthesis pathway. These efforts have not only improved the accessibility of the compound but also provided insights into its structural features and reactivity.

In vitro studies have been instrumental in elucidating the biological activity of 3-amino-N-(cyclopropylmethyl)-4-methylbenzamide. These studies have revealed that the compound exhibits significant inhibitory effects on certain cancer cell lines and inflammatory pathways. For instance, preliminary experiments have shown that it can inhibit the proliferation of breast cancer cells by targeting specific signaling pathways involved in cell growth and survival. Similarly, it has demonstrated anti-inflammatory properties by reducing the production of pro-inflammatory cytokines.

The potential therapeutic applications of 3-amino-N-(cyclopropylmethyl)-4-methylbenzamide extend beyond cancer and inflammation. Researchers are also exploring its potential use in treating neurological disorders, such as Alzheimer's disease and Parkinson's disease. The benzamide moiety is known to interact with certain neurotransmitter receptors, which suggests that this compound may have neuroprotective effects. Further studies are needed to fully understand these potential applications and to develop effective drug formulations.

The development of new drugs often involves rigorous testing to ensure safety and efficacy. In this context, 3-amino-N-(cyclopropylmethyl)-4-methylbenzamide is being evaluated through preclinical studies to assess its pharmacokinetic properties and potential side effects. These studies aim to provide a comprehensive understanding of how the compound behaves within living systems and to identify any potential risks associated with its use. The results from these studies will be crucial in determining whether this compound progresses to clinical trials for human use.

The future prospects for 3-amino-N-(cyclopropylmethyl)-4-methylbenzamide are promising, given its unique structural features and potential therapeutic applications. As research continues to uncover new insights into its biological activity, it is likely that this compound will play a significant role in the development of novel treatments for various diseases. The integration of computational modeling techniques with experimental approaches will further enhance our understanding of how this molecule interacts with biological targets and how it can be optimized for therapeutic use.

In conclusion, 3-amino-N-(cyclopropylmethyl)-4-methylbenzamide (CAS No. 953751-30-9) is a fascinating compound with significant potential in pharmaceutical research. Its complex structure and diverse biological activities make it an attractive candidate for further investigation. As our understanding of its mechanisms of action continues to grow, so too does the likelihood that it will contribute to the development of new treatments for human diseases.